Cas no 633317-58-5 (1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 633317-58-5
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• MDL: MFCD11037035
• CID: 426767
• PubChem ID: 22722156
• Update Time: 2025-11-07

1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(3,4-difluorophenyl)-
• 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid
• A914852
• 1-(3,4-Difluorophenyl)-cyclobutanecarboxylic acid
• SY225886
• SCHEMBL2790932
• AB62736
• A50639
• 1-(3,4-DIFLUOROPHENYL)CYCLOBUTANECARBOXYLIC ACID
• DTXSID50627802
• EN300-1847218
• AKOS022924928
• MFCD11037035
• 633317-58-5
• 1-(3,4-DIFLUOROPHENYL)CYCLOBUTANECARBOXYLICACID

• MDL： MFCD11037035
• Inchi： 1S/C11H10F2O2/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： WTMPBGKYNWHYRN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 212.0649
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic Acid (CAS No. 633317-58-5)

1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 633317-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane ring substituted with a carboxylic acid group and a difluorophenyl moiety. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and development.

The structural features of 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid contribute to its potential utility in the design of bioactive molecules. The cyclobutane ring provides rigidity, which can enhance binding affinity to biological targets, while the carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. The 3,4-difluorophenyl substituent, in particular, is known for its ability to modulate metabolic stability and binding interactions, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can improve lipophilicity, reduce metabolic clearance, and increase binding affinity to enzymes and receptors. The incorporation of fluorine into pharmaceuticals has led to the creation of several successful drugs that exhibit improved efficacy and duration of action. 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid is no exception and represents a significant advancement in this area.

Research published in leading journals has highlighted the potential of this compound as a building block for novel therapeutic agents. For instance, studies have shown that derivatives of 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. These findings suggest that this compound may be useful in the development of treatments for conditions such as cancer, inflammation, and neurological disorders. The unique structural motifs present in this molecule make it a versatile scaffold for further chemical exploration.

The synthesis of 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, are often employed to construct the desired framework. The introduction of fluorine atoms into the aromatic ring presents particular challenges due to their reactivity and sensitivity to environmental conditions. However, recent advances in synthetic chemistry have made it possible to achieve efficient and scalable production of this compound.

The pharmacological properties of 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits promising biological activity with minimal toxicity at relevant doses. These results support its further development as a lead compound for drug discovery programs. Additionally, computational modeling studies have been conducted to understand the molecular interactions between this compound and potential biological targets. Such studies provide valuable insights into optimizing its structure for improved efficacy.

The impact of fluorine substitution on the pharmacokinetic properties of 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid has been a focal point of research. Fluorinated compounds are known to exhibit increased metabolic stability due to the electron-withdrawing effect of fluorine atoms. This property can lead to longer half-lives for drugs derived from this scaffold, reducing the frequency of administration required for therapeutic effect. Furthermore, fluorine substitution can influence solubility and distribution profiles, which are critical factors in drug formulation and delivery.

In conclusion, 1-(3,4-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 633317-58-5) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of rigidity provided by the cyclobutane ring and electronic modulation by the 3,4-difluorophenyl group makes it an attractive scaffold for drug discovery. Ongoing research continues to explore its biological activities and optimize synthetic routes for efficient production. As our understanding of fluorinated compounds grows, so too does the promise they hold for addressing unmet medical needs.